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Compound of Interest

Compound Name: Phenacyl acetate

Cat. No.: B042543

The safe and compliant disposal of phenacyl acetate is a critical aspect of laboratory safety
and environmental responsibility. This guide provides detailed procedures for researchers,
scientists, and drug development professionals to manage phenacyl acetate waste,
minimizing risks and ensuring adherence to regulatory standards.

Key Safety and Physical Data

Proper handling and disposal procedures are informed by the inherent properties and hazards
of a chemical. The following table summarizes the key quantitative data for phenacyl acetate.
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Property Value Reference
Molecular Formula CsHsO2 [1]

Boiling Point 197 °C [1][2]

Flash Point 79 °C (174 °F) [1]

GHS Hazard Statements

H227 (Combustible liquid),
H302 (Harmful if swallowed),

H402 (Harmful to aquatic life),

H412 (Harmful to aquatic life

with long lasting effects)

[1]2]

Primary Hazards

Combustible, harmful if
swallowed, environmental

hazard

[1]

Standard Operating Procedure for Disposal

The disposal of phenacyl acetate must be handled as hazardous waste.[3] Adherence to

institutional and regulatory guidelines is mandatory.

Experimental Protocol: Chemical Waste Disposal

Objective: To safely dispose of phenacyl acetate waste in accordance with institutional and

regulatory guidelines.

Materials:

o Appropriate Personal Protective Equipment (PPE):

o Chemical-resistant gloves (e.g., nitrile)[4]

o

o

Closed-toe shoes

[¢]

Safety goggles or face shield[4]

Lab coat or chemical-resistant apron[4]
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o Approved chemical waste container, properly labeled
e Fume hood

 Spill kit (containing absorbent material)

Procedure:

o Container Preparation:

o Obtain a designated and properly labeled hazardous waste container from your
institution's Environmental Health and Safety (EHS) department.[1]

o The container must be compatible with phenacyl acetate and have a secure, screw-top
cap.[4]

o Ensure the container is labeled with the words "Hazardous Waste," the full chemical name
"Phenacyl Acetate," and the associated hazards (e.g., combustible, toxic, environmental
hazard).[4]

e Waste Accumulation:
o All waste containing phenacyl acetate must be collected in this designated container.

o Store the waste container in a designated Satellite Accumulation Area (SAA), which
should be at or near the point of generation.[4][5][6]

o Keep the waste container closed at all times, except when adding waste.[5]
o Do not mix phenacyl acetate waste with incompatible materials.[4]
o Waste Transfer:

o When adding waste to the container, perform the transfer inside a chemical fume hood to
minimize inhalation exposure.

o Carefully pour the chemical waste from your laboratory container into the designated
hazardous waste container, avoiding splashes.[1]
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o Container Sealing and Storage:
o Securely close the waste container lid.[1]

o Wipe the exterior of the container with a damp cloth to remove any external contamination.

[1]
o Store the sealed container in the SAA until it is ready for pickup.
e Disposal Request:

o Once the container is full, or if it has been in the SAA for close to one year, follow your
institution's procedures for requesting a hazardous waste pickup from the EHS
department.[1][4]

Emergency Procedures
In the event of a spill or personal exposure, immediate and appropriate action is critical.
o Spill:

o Evacuate and Alert: Evacuate non-essential personnel from the immediate area and alert
your supervisor and EHS.[1]

o Cleanup: Wearing appropriate PPE, carefully collect the absorbed material and place it in
a sealed, labeled hazardous waste container.[1]

e Personal Exposure:

[e]

Skin Contact: Immediately remove contaminated clothing and wash the affected area with
plenty of soap and water.[1][4] Seek medical attention if irritation persists.[1]

[¢]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
lifting the upper and lower eyelids.[1][4] Seek immediate medical attention.[1]

o

Inhalation: Move the individual to fresh air.[1][3]
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o Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.

[3]

Disposal Workflow

The following diagram outlines the decision-making process and procedural flow for the proper
disposal of phenacyl acetate.
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Caption: Workflow for the safe disposal of phenacyl acetate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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